Trichloro((dichloro(octadecyl)silyl)methyl)silane

• Molecular Formula: C19H39Cl5Si2
• Molecular Weight: 500.9 g/mol
• IUPAC Name: trichloro-[[dichloro(octadecyl)silyl]methyl]silane
• InChI: InChI=1S/C19H39Cl5Si2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-25(20,21)19-26(22,23)24/h2-19H2,1H3
• InChI Key: WELGWBDVKWJDFP-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCC[Si](C[Si](Cl)(Cl)Cl)(Cl)Cl

Description

Trichloro((dichloro(octadecyl)silyl)methyl)silane is a useful research compound. Its molecular formula is C19H39Cl5Si2 and its molecular weight is 500.9 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

The 1,1,1,3,3-pentachloro-1,3-disilapropane may be reacted directly with an olefin by a hydrosilylation reaction or may be esterified to the corresponding pentaalkoxysilane derivative and then reacted with an olefin by a hydrosilylation reaction to yield the final desired product. As a simple example, octadecene may be reacted with 1,1,1,3,3-pentachloro-1,3-disilapropane (II) to form 1,1,1,3,3-pentachloro-1,3-disilaheneicosane. This compound may then be esterified with an alcohol to form, for example, 1,1,1,3,3-pentamethoxy-1,3-disilaheneicosane (from esterification with methanol) or reduced to form 1,3-disilaheneicosane. In some cases it is advantageous to form the esterified product, for example, 1,1,1,3,3-pentaethoxy-1,3-disilapropane, first, followed by hydrosilylation as the second step. This is especially important if the olefin reacts with chlorosilanes but does not react with alkoxy silanes. For example, the epoxy group of allylglycidyl ether reacts with chlorosilanes but is unreactive with alkoxy silanes.